Cas no 2138134-84-4 (5-chloro-3-6-(difluoromethyl)pyridin-3-yl-2-fluoropyridine)

• Product Name: 5-chloro-3-6-(difluoromethyl)pyridin-3-yl-2-fluoropyridine
• CAS No: 2138134-84-4
• MF: C₁₁H₆ClF₃N₂
• MW: 258.626951694489
• CID: 5992110
• PubChem ID: 165470280
• Update Time: 2025-05-20

5-chloro-3-6-(difluoromethyl)pyridin-3-yl-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-6-(difluoromethyl)pyridin-3-yl-2-fluoropyridine
• 5-chloro-3-[6-(difluoromethyl)pyridin-3-yl]-2-fluoropyridine
• EN300-1067233
• 2138134-84-4

• Inchi： 1S/C11H6ClF3N2/c12-7-3-8(11(15)17-5-7)6-1-2-9(10(13)14)16-4-6/h1-5,10H
• InChI Key： PKJZGWZMFJAXQG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1=CN=C(C(F)F)C=C1)F

Computed Properties

• Exact Mass: 258.0171604g/mol
• Monoisotopic Mass: 258.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-chloro-3-6-(difluoromethyl)pyridin-3-yl-2-fluoropyridine

5-Chloro-3-(6-(difluoromethyl)pyridin-3-yl)-2-fluoropyridine: A Comprehensive Overview

The compound with CAS No. 2138134-84-4, commonly referred to as 5-chloro-3-(6-(difluoromethyl)pyridin-3-yl)-2-fluoropyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug discovery, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring system with substituents at specific positions, including a chlorine atom at position 5, a fluorine atom at position 2, and a difluoromethyl-substituted pyridinyl group at position 3. These structural features contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-chloro-3-(6-(difluoromethyl)pyridin-3-yl)-2-fluoropyridine. Researchers have explored various routes, including palladium-catalyzed cross-coupling reactions and multi-component synthesis strategies, to construct this complex molecule. The use of transition metal catalysts has proven particularly effective in achieving high yields and selectivity, making this compound more accessible for further studies. Notably, the incorporation of fluorinated groups into the molecule has been shown to enhance its stability and bioavailability, which are critical factors in drug development.

The biological activity of 5-chloro-3-(6-(difluoromethyl)pyridin-3-yl)-2-fluoropyridine has been extensively investigated in recent years. Studies have demonstrated that this compound exhibits potent inhibitory effects against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit kinase activity, a key therapeutic target in oncology. Additionally, preclinical studies have shown that this compound demonstrates selective toxicity towards cancer cells while sparing normal cells, suggesting its potential as an anticancer agent.

In the agricultural sector, 5-chloro-3-(6-(difluoromethyl)pyridin-3-yl)-2-fluoropyridine has been evaluated as a candidate for pest control applications. Its ability to disrupt insect nervous systems has been explored in several studies, with promising results indicating its potential as an environmentally friendly alternative to conventional pesticides. Furthermore, the compound's resistance to photodegradation and its ability to remain stable under varying environmental conditions make it a strong candidate for field applications.

The synthesis and characterization of 5-chloro-3-(6-(difluoromethyl)pyridin-3-yl)-2-fluoropyridine have also contributed to our understanding of pyridine chemistry. The molecule's electronic properties, influenced by the electron-withdrawing chlorine and fluorine substituents, make it an interesting subject for studying aromaticity and conjugation effects. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns, paving the way for further exploration of its chemical behavior.

Despite its promising applications, the safety profile of 5-chloro-3-(6-(difluoromethyl)pyridin-3-yl)-2-fluoropyridine remains an area of active research. Toxicological studies are being conducted to assess its potential risks to human health and the environment. Initial findings suggest that the compound exhibits low acute toxicity; however, long-term effects require further investigation. Regulatory agencies are closely monitoring these developments to ensure that any commercial applications meet stringent safety standards.

In conclusion, 5-chloro-3-(6-(difluoromethyl)pyridin-3-y1)-2-fluoropyridine represents a significant advancement in organic synthesis and molecular design. Its unique chemical properties, coupled with emerging findings from biological and agricultural studies, position it as a versatile compound with broad applicability across multiple industries. As research continues to uncover new insights into its structure-function relationships and practical uses, this compound is poised to play a pivotal role in advancing both medicinal and agricultural sciences.